Cas no 1160789-91-2 (5-bromo-6-fluoro-1,3-benzothiazol-2-amine)

• Product Name: 5-bromo-6-fluoro-1,3-benzothiazol-2-amine
• CAS No: 1160789-91-2
• MF: C₇H₄BrFN₂S
• MW: 247.087462425232
• MDL: MFCD22571291
• CID: 1206030
• PubChem ID: 59603094
• Update Time: 2025-06-15

5-bromo-6-fluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-1,3-benzothiazol-2-amine
• SureCN10841291
• AGN-PC-00JZLW
• 5-bromo-6-fluoro-benzothiazol-2-ylamine
• Quinoline, 5-bromo-6-fluoro-1,2,3,4-tetrahydro-2-methyl-
• 5-bromo-6-fluoro-1,2,3,4-tetrahydroquinaldine
• CTK2F9584
• SureCN10841291; AGN-PC-00JZLW; 5-bromo-6-fluoro-benzothiazol-2-ylamine; Quinoline, 5-bromo-6-fluoro-1,2,3,4-tetrahydro-2-methyl-; 5-bromo-6-fluoro-1,2,3,4-tetrahydroquinaldine; CTK2F9584;
• 5-bromo-6-fluorobenzo[d]thiazol-2-amine
• RPCKLZZTGOIHCJ-UHFFFAOYSA-N
• AK341395
• DS-12272
• CS-0044888
• A907004
• 1160789-91-2
• SCHEMBL3660199
• AKOS027338931
• SCHEMBL360218

• MDL： MFCD22571291
• Inchi： 1S/C7H4BrFN2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11)
• InChI Key： RPCKLZZTGOIHCJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(N)S2)F

Computed Properties

• Exact Mass: 245.92626g/mol
• Monoisotopic Mass: 245.92626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.8

5-bromo-6-fluoro-1,3-benzothiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-bromo-6-fluoro-1,3-benzothiazol-2-amine

Comprehensive Overview of 5-bromo-6-fluoro-1,3-benzothiazol-2-amine (CAS No. 1160789-91-2)

5-bromo-6-fluoro-1,3-benzothiazol-2-amine (CAS No. 1160789-91-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by the presence of bromo and fluoro substituents, which enhance its reactivity and potential applications. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and kinase inhibitors.

In recent years, the demand for halogenated benzothiazoles like 5-bromo-6-fluoro-1,3-benzothiazol-2-amine has surged due to their role in addressing global health challenges. Researchers are exploring its potential in combating drug-resistant pathogens, a topic that aligns with the growing public concern over antibiotic resistance. Additionally, its application in cancer therapeutics has been a focal point, as the compound's ability to modulate cellular pathways offers promising avenues for targeted therapy.

The synthesis of 5-bromo-6-fluoro-1,3-benzothiazol-2-amine typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and efficiency, reflecting the industry's shift toward green chemistry practices. This aligns with the broader trend of sustainable manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 5-bromo-6-fluoro-1,3-benzothiazol-2-amine is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its stability under standard storage conditions makes it a practical choice for laboratories focusing on medicinal chemistry and material science. The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, facilitating its identification and quality control.

Looking ahead, the versatility of 5-bromo-6-fluoro-1,3-benzothiazol-2-amine positions it as a key player in the development of next-generation small-molecule drugs. Its potential extends to neurological disorders and inflammatory diseases, areas where heterocyclic scaffolds are increasingly sought after. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense study and innovation.